1-acetyl-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H21N3O2S/c1-13(22)21-8-5-15(6-9-21)18(23)20-12-14-4-7-19-16(11-14)17-3-2-10-24-17/h2-4,7,10-11,15H,5-6,8-9,12H2,1H3,(H,20,23)
• InChI Key: HQYYWYUIMARZIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NCC2=CC(=NC=C2)C3=CC=CS3
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol
• CAS No.: 1903706-52-4

Description

1-acetyl-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)piperidine-4-carboxamide, also known as THIP, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. THIP is a GABA(A) receptor agonist, which means that it can enhance the activity of the GABA neurotransmitter in the brain.

Scientific Research Applications

Synthesis and Biological Activities

Research has been conducted on the synthesis and biological activities of various pyridine and thiophene derivatives, which are structurally related to the compound . For instance, the study of Pyridine derivatives as insecticides reveals that certain pyridine derivatives have been synthesized and tested for their toxicity against the cowpea aphid, showing significant insecticidal activities. These findings suggest potential applications of similar compounds in developing new insecticides (Bakhite et al., 2014).

Pharmacological Applications

Another avenue of research involves analgesic and antiparkinsonian activities of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives derived from pyridine compounds. These compounds have shown promising results in preclinical models, indicating their potential use in developing treatments for pain and Parkinson's disease (Amr et al., 2008).

Anticancer Potential

Research into N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives has explored their anti-angiogenic and DNA cleavage activities. This study highlights the compound's efficacy in inhibiting in vivo angiogenesis and its potential as an anticancer agent by affecting blood vessel formation and DNA integrity in cancer cells (Kambappa et al., 2017).

Chemical Synthesis and Characterization

The synthesis of new 1H-1-pyrrolylcarboxamides with potential pharmacological activity showcases the chemical versatility and applicability of similar structures in medicinal chemistry. These compounds have been synthesized and characterized, demonstrating the broad potential of this chemical framework for developing pharmacologically active molecules (Bijev et al., 2003).